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5-(Methylsulfonyl)-2-

pyridinecarboxylic acid

CAS No.: 1186663-48-8

Cat. No.: B2816020

Get Quote

Pyridinecarboxylic acids, isomers of the parent compound pyridine with a carboxylic acid

substituent, are fundamental building blocks in medicinal chemistry and materials science.

Their structural versatility, arising from the positional isomerism of the carboxyl group (picolinic,

nicotinic, and isonicotinic acids) and the nitrogen atom's coordination capabilities, allows for a

rich diversity of supramolecular assemblies. These assemblies are primarily governed by non-

covalent interactions such as hydrogen bonding and π-π stacking. Understanding the three-

dimensional arrangement of these molecules in the solid state through X-ray crystallography is

paramount for rational drug design, polymorphism screening, and the engineering of novel

crystalline materials with tailored properties.

This guide provides a comparative analysis of the crystallographic features of

pyridinecarboxylic acid derivatives, offering insights into the experimental choices and

methodologies that lead to successful structure determination. We will delve into the nuances

of their hydrogen bonding networks, the influence of substituent effects on their crystal packing,

and provide a robust experimental protocol for their crystallographic analysis.
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Comparative Crystallographic Analysis of
Pyridinecarboxylic Acid Isomers
The position of the carboxylic acid group on the pyridine ring dramatically influences the

resulting crystal structure and intermolecular interactions. Here, we compare the common

structural motifs observed in the three primary isomers.

Picolinic Acid (2-Pyridinecarboxylic Acid)
Picolinic acid is characterized by the intramolecular hydrogen bond between the carboxylic acid

proton and the pyridine nitrogen atom. This interaction often leads to the formation of a stable

six-membered ring, which in turn influences the intermolecular hydrogen bonding patterns. In

many picolinic acid structures, the molecules self-assemble into centrosymmetric dimers

through O-H···O hydrogen bonds between the carboxylic acid groups.

Nicotinic Acid (3-Pyridinecarboxylic Acid)
In nicotinic acid, the carboxyl group is at the 3-position, precluding the formation of an

intramolecular hydrogen bond to the ring nitrogen. Instead, the dominant interactions are

intermolecular. A common and well-studied motif is the formation of a hydrogen-bonded chain

where the pyridine nitrogen of one molecule accepts a hydrogen bond from the carboxylic acid

of an adjacent molecule (O-H···N). This head-to-tail arrangement often leads to the formation of

catemeric chains.

Isonicotinic Acid (4-Pyridinecarboxylic Acid)
Isonicotinic acid, with the carboxyl group at the 4-position, also forms intermolecular O-H···N

hydrogen bonds, similar to nicotinic acid. This typically results in the formation of infinite one-

dimensional chains or tapes. The planarity of the molecule facilitates π-π stacking interactions

between adjacent pyridine rings, further stabilizing the crystal lattice.

Data Summary: A Comparative Overview
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Derivative
Common Hydrogen
Bonding Motifs

Typical
Supramolecular
Assembly

Key Structural
Features

Picolinic Acid

Intramolecular N-

H···O, Intermolecular

O-H···O

Dimeric pairs, sheets

Formation of a six-

membered

intramolecular ring

Nicotinic Acid Intermolecular O-H···N Catemeric chains
Head-to-tail hydrogen

bonding

Isonicotinic Acid
Intermolecular O-

H···N, C-H···O
Linear chains, tapes

Strong π-π stacking

interactions

Experimental Protocol: From Crystal Growth to
Structure Refinement
The successful crystallographic analysis of pyridinecarboxylic acid derivatives hinges on a

meticulous experimental workflow. Here, we provide a detailed, step-by-step methodology that

has proven effective in our laboratories.

Step 1: Crystallization
The choice of solvent is critical for obtaining high-quality single crystals. For pyridinecarboxylic

acids, which are often zwitterionic in nature, polar solvents are generally preferred.

Solvent Screening: Begin with a small-scale screening of various solvents such as water,

ethanol, methanol, and acetonitrile.

Slow Evaporation: Dissolve the pyridinecarboxylic acid derivative in a suitable solvent at a

slightly elevated temperature to achieve saturation. Allow the solvent to evaporate slowly at

room temperature in a loosely covered vial. This is the most common and often successful

technique.

Vapor Diffusion: In cases where slow evaporation yields poor-quality crystals, vapor diffusion

can be employed. Dissolve the compound in a solvent in which it is readily soluble, and

place this solution in a sealed container with a less polar "anti-solvent" in which the
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compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the solution will

gradually decrease the solubility and promote crystal growth.

Step 2: X-ray Data Collection
High-quality diffraction data is the foundation of an accurate crystal structure.

Crystal Mounting: Carefully select a well-formed single crystal with sharp edges and no

visible defects. Mount the crystal on a goniometer head using a cryoprotectant (e.g.,

paratone-N oil) if data is to be collected at low temperatures.

Data Collection Strategy: Utilize a modern single-crystal X-ray diffractometer equipped with a

CCD or CMOS detector. A typical data collection strategy involves collecting a series of

frames over a range of crystal orientations. The choice of X-ray source (Mo Kα or Cu Kα) will

depend on the crystal size and composition.

Data Processing: The raw diffraction images are processed to integrate the reflection

intensities and apply corrections for factors such as Lorentz and polarization effects. This

step is typically performed using software packages like CrysAlisPro or SAINT.

Step 3: Structure Solution and Refinement
The final stage involves determining the atomic arrangement and refining the structural model.

Structure Solution: The phase problem is solved using direct methods or dual-space

recycling algorithms as implemented in programs like SHELXT or SIR2014. This provides an

initial model of the crystal structure.

Structure Refinement: The initial model is refined against the experimental data using full-

matrix least-squares methods (e.g., with SHELXL). This iterative process involves adjusting

atomic positions, displacement parameters, and occupancies to minimize the difference

between the observed and calculated structure factors.

Validation: The final refined structure should be validated using tools like PLATON and

checkCIF to ensure its chemical and crystallographic reasonability.

Experimental Workflow Diagram
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Caption: Workflow for single-crystal X-ray crystallography of pyridinecarboxylic acid derivatives.
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Conclusion: From Molecular Structure to Material
Design
The X-ray crystallographic analysis of pyridinecarboxylic acid derivatives provides invaluable

insights into their solid-state behavior. The predictable yet tunable nature of their hydrogen

bonding and π-π stacking interactions makes them excellent candidates for crystal engineering

and the design of functional materials. A thorough understanding of their crystallographic

characteristics, coupled with robust experimental practices, empowers researchers to rationally

design molecules with desired solid-state properties for applications in pharmaceuticals,

catalysis, and materials science. By following the comparative analysis and detailed protocols

outlined in this guide, researchers can confidently navigate the challenges of crystallizing and

structurally characterizing these important compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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